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Compound of Interest

Compound Name: 1-Fmoc-2-methyl-D-proline
CAS No.: 1286768-33-9
Cat. No.: B613584

Get Quote

Technical Guide: 1-Fmoc-2-methyl-D-proline

Operational Safety, Physicochemical Properties, and Solid-Phase Synthesis Optimization

Executive Summary

This technical guide addresses the handling, safety profile, and application of 1-Fmoc-2-
methyl-D-proline (Fmoc-a-Me-D-Pro-OH).[1] While standard Fmoc-amino acids are routine in
peptide chemistry, the introduction of the

-methyl group at the proline ring creates a quaternary carbon center.[1] This structural
modification confers exceptional resistance to enzymatic degradation and restricts
conformational flexibility in peptidomimetics.[1] However, it simultaneously introduces
significant steric hindrance, rendering standard coupling protocols ineffective. This document
synthesizes safety data with high-fidelity experimental protocols for drug development
professionals.

Part 1: Chemical Identity & Strategic Importance
The
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-methyl substitution on the proline ring is a critical tool in medicinal chemistry.[1] It locks the
peptide backbone into specific torsion angles (

), often stabilizing
-turn or

-helical secondary structures.[1] This rigidity improves receptor binding affinity and metabolic
stability against proteases.[1]

Physicochemical Data Tahle
Property Specification

(R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-

methylpyrrolidine-2-carboxylic acid

Chemical Name

Fmoc-2-methyl-D-proline; Fmoc-a-Me-D-Pro-
OH

Common Name

101555-62-8 (Generic Fmoc-D-Pro reference)*;
Specific isomer often custom synthesized.[1]

Note: Enantiomer (L-form) CAS is 167275-47-0.
[11[2]

CAS Number

Molecular Formula

Molecular Weight 351.40 g/mol

D-Configuration (R-enantiomer at

Chirality
-carbon)
Appearance White to off-white crystalline powder
N Soluble in DMF, DMSO, DCM; Sparingly soluble
Solubility )
In water
, 98% (HPLC),
Purity Standard

99% ee (Chiral purity)

Part 2: Critical Safety Profile (SDS Analysis)
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Hazard Classification (GHS): While specific toxicological data for this isomer is limited, it is
classified under the general hazard profile for Fmoc-protected amino acids.[1]

Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Senior Scientist’s ¢

"Do not treat this merely as ‘another amino acid.' The Fmoc group itself can degrade into
dibenzofulvene, a potential sensitizer. Furthermore, the fine particulate nature of this powder

makes it prone to electrostatic dispersion. Inhalation of

-methyl derivatives is a specific concern due to their enhanced biological stability
and unknown metabolic fate in the lung."[1]

Handling & Storage Protocol

» Engineering Controls: All weighing and manipulation must occur inside a certified chemical
fume hood.

e PPE:
o Eyes: Chemical splash goggles (ANSI Z87.1).

o Skin: Nitrile gloves (minimum thickness 0.11 mm). Latex is insufficient due to DMF
permeability during synthesis.[1]

o Respiratory: If hood work is compromised, use a P95 particulate respirator.

o Storage:
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o Temperature: +2°C to +8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen. The compound is hygroscopic; moisture
absorption hydrolyzes the Fmoc group over time, leading to ‘double hits' during synthesis.

Part 3: Application Protocol (Solid Phase Peptide
Synthesis)

The Challenge: The

-methyl group creates a "steric wall" around the nucleophilic nitrogen (during deprotection) and
the electrophilic carbonyl (during coupling).[1] Standard HBTU/DIEA protocols will result in
<20% coupling efficiency, leading to deletion sequences.

Optimized Coupling Workflow

o Reagent Selection: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.[1] These generated more reactive
active esters (at-7-azabenzotriazole) than HBTU.[1]

o Base: HOAt (1-Hydroxy-7-azabenzotriazole) should be added as a suppressor of
racemization and catalyst.[1]

e Solvent: DMF is standard, but a 1:1 mix of DMF:NMP improves swelling for difficult
sequences.

Step-by-Step Protocol

e Resin Preparation: Swell resin (e.g., Rink Amide) in DCM for 30 mins, then wash with DMF.

o Deprotection (Pre-cycle): Remove Fmoc from the previous amino acid using 20% Piperidine
in DMF (2 x 10 min). Wash DMF (5x).

e Activation (The Critical Step):
o Dissolve Fmoc-2-methyl-D-proline (3.0 eq) in dry DMF.

o Add HATU (2.9 eq) and HOAt (3.0 eq).[1]
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o Add DIPEA (6.0 eq) immediately before adding to the resin.[1]

o Note: Pre-activation should not exceed 30 seconds to prevent guanidinium formation.[1]
e Coupling Reaction:

o Add activated solution to resin.[1][3]

o Time: React for 2 to 4 hours (Standard AA is 45 mins).

o Temperature: If possible, elevate temperature to 50°C (microwave assisted) to overcome
the steric barrier.

e Monitoring: Perform a Chloranil Test (not Kaiser test, as Proline is a secondary amine).
o Blue particles:[1] Incomplete coupling

Recouple.

o Colorless/Yellow: Complete.

o Capping: If recoupling fails, cap unreacted amines with Acetic Anhydride/Pyridine to prevent
deletion mutants.

Part 4: Visualization & Logic Flows
Diagram 1: Steric Hindrance Management Workflow

This flowchart illustrates the decision logic required when handling

-methyl amino acids compared to standard residues.
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Caption: Decision matrix for incorporating sterically hindered Fmoc-2-methyl-D-proline into
peptide chains.

Diagram 2: Chemical Interaction & Safety

Visualizing the risks associated with Fmoc-cleavage and storage.

Dust Inhalation Mitigation Fume Hood +
(Sensitization) P95 Mask

Mitigation

Stable Reagent

Fmoc-2-Me-D-Pro
Storage Safe Operator

Moisture Contact
(Hydrolysis)

Store under Argon
@ 2-8°C
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Caption: Risk mitigation strategy linking physical hazards to specific engineering controls.

Part 5: Emergency Response & Waste

Scenario Response Protocol

) Wash with soap and water for 15 mins.[1] Do
Skin Contact ) .
not use alcohol (increases permeability).

Rinse cautiously with water for 15 mins.
Eye Contact ]
Remove contact lenses if present.[1][4]

" Dampen with water to avoid dust. Sweep into a
pi .
closed container.

_ Dispose as hazardous organic chemical waste.
Waste Disposal o L
Do not mix with oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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